PI3K(delta)-IN-2
PI3K(delta)-IN-2
PI3Kδ-IN-2 is a potent and selective inhibitor of PI3Kδ extracted from patent WO 2015055071 A1, compound 10; has an IC50 of 6.4 nM.
Brand Name:
Vulcanchem
CAS No.:
1702816-75-8
VCID:
VC0007048
InChI:
InChI=1S/C28H37FN6O5S/c1-28(2,36)20-5-7-34(8-6-20)17-19-13-21(29)15-22-24(31-27(32-25(19)22)35-9-11-40-12-10-35)18-14-23(33-41(4,37)38)26(39-3)30-16-18/h13-16,20,33,36H,5-12,17H2,1-4H3
SMILES:
CC(C)(C1CCN(CC1)CC2=C3C(=CC(=C2)F)C(=NC(=N3)N4CCOCC4)C5=CC(=C(N=C5)OC)NS(=O)(=O)C)O
Molecular Formula:
C₂₈H₃₇FN₆O₅S
Molecular Weight:
588.69
PI3K(delta)-IN-2
CAS No.: 1702816-75-8
Inhibitors
VCID: VC0007048
Molecular Formula: C₂₈H₃₇FN₆O₅S
Molecular Weight: 588.69
| CAS No. | 1702816-75-8 |
|---|---|
| Product Name | PI3K(delta)-IN-2 |
| Molecular Formula | C₂₈H₃₇FN₆O₅S |
| Molecular Weight | 588.69 |
| IUPAC Name | N-[5-[6-fluoro-8-[[4-(2-hydroxypropan-2-yl)piperidin-1-yl]methyl]-2-morpholin-4-ylquinazolin-4-yl]-2-methoxypyridin-3-yl]methanesulfonamide |
| Standard InChI | InChI=1S/C28H37FN6O5S/c1-28(2,36)20-5-7-34(8-6-20)17-19-13-21(29)15-22-24(31-27(32-25(19)22)35-9-11-40-12-10-35)18-14-23(33-41(4,37)38)26(39-3)30-16-18/h13-16,20,33,36H,5-12,17H2,1-4H3 |
| Standard InChIKey | NVWKNQGHVMMAJW-UHFFFAOYSA-N |
| SMILES | CC(C)(C1CCN(CC1)CC2=C3C(=CC(=C2)F)C(=NC(=N3)N4CCOCC4)C5=CC(=C(N=C5)OC)NS(=O)(=O)C)O |
| Description | PI3Kδ-IN-2 is a potent and selective inhibitor of PI3Kδ extracted from patent WO 2015055071 A1, compound 10; has an IC50 of 6.4 nM. |
| Reference | [1]. WO 2015055071 A1 |
| PubChem Compound | 91754520 |
| Last Modified | Nov 11 2021 |
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